Cas no 118761-99-2 (Methyl({1-3-(trifluoromethyl)phenylethyl})amine)

• Product Name: Methyl({1-3-(trifluoromethyl)phenylethyl})amine
• CAS No: 118761-99-2
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• MDL: MFCD09043460
• CID: 2188526
• PubChem ID: 16771160
• Update Time: 2025-10-29

Methyl({1-3-(trifluoromethyl)phenylethyl})amine Chemical and Physical Properties

Names and Identifiers

• Methyl((1-[3-(trifluoromethyl)phenyl]ethyl))amine
• N-methyl-1-[3-(trifluoromethyl)phenyl]ethanamine
• N-Methyl-1-[3-(trifluoromethyl)phenyl]ethylamine
• alpha,N-Dimethyl-3-(trifluoromethyl)benzylamine
• JRSKXURJVQNHMS-UHFFFAOYSA-N
• Z159528236
• Methyl-1-[3-(trifluoromethyl)phenyl]ethylamine
• MFCD09043460
• NCGC00374101-01
• (+/-)-Alpha,N-dimethyl-3-(trifluoromethyl)benzylamine
• SCHEMBL12296386
• N-Methyl-1-(3-(trifluoromethyl)phenyl)ethanamine
• methyl({1-[3-(trifluoromethyl)phenyl]ethyl})amine
• N-Methyl-1-[3-(trifluoromethyl)phenyl]ethan-1-amine
• EN300-33224
• DTXSID60588177
• 118761-99-2
• SB77642
• N12532
• AKOS000127495
• AKOS017283304
• Methyl({1-[3-(trifluoromethyl)phenyl]ethyl}
• DB-308390
• SDCCGSBI-0663024.P001
• Methyl({1-3-(trifluoromethyl)phenylethyl})amine

• MDL： MFCD09043460
• Inchi： 1S/C10H12F3N/c1-7(14-2)8-4-3-5-9(6-8)10(11,12)13/h3-7,14H,1-2H3
• InChI Key： JRSKXURJVQNHMS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C)NC)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Methyl({1-3-(trifluoromethyl)phenylethyl})amine

Comprehensive Overview of Methyl({1-[3-(trifluoromethyl)phenyl]ethyl})amine (CAS No. 118761-99-2)

Methyl({1-[3-(trifluoromethyl)phenyl]ethyl})amine (CAS No. 118761-99-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique trifluoromethylphenyl group, plays a pivotal role in the development of advanced pharmaceuticals and functional materials. Its molecular structure, which includes a methylamine moiety and a trifluoromethylphenyl group, contributes to its distinct chemical and physical properties, making it a valuable intermediate in synthetic chemistry.

The CAS No. 118761-99-2 identifier is crucial for researchers and industry professionals who seek precise information about this compound. The presence of the trifluoromethyl group in its structure enhances its lipophilicity and metabolic stability, which are highly desirable traits in drug design. As a result, Methyl({1-[3-(trifluoromethyl)phenyl]ethyl})amine is often explored in the synthesis of bioactive molecules targeting neurological and inflammatory pathways. Its applications extend to the development of novel agrochemicals, where its structural attributes contribute to improved efficacy and environmental compatibility.

In recent years, the demand for fluorinated compounds like Methyl({1-[3-(trifluoromethyl)phenyl]ethyl})amine has surged, driven by their widespread use in pharmaceuticals and specialty chemicals. The trifluoromethyl group is particularly valued for its ability to modulate the electronic and steric properties of molecules, leading to enhanced binding affinity and selectivity in biological systems. This has made CAS No. 118761-99-2 a subject of intense research, with numerous studies highlighting its potential in creating next-generation therapeutics.

From a synthetic perspective, Methyl({1-[3-(trifluoromethyl)phenyl]ethyl})amine is typically prepared through multi-step organic reactions, including reductive amination and fluorination processes. The compound's stability under various conditions makes it a reliable building block for complex molecular architectures. Researchers often employ advanced techniques such as NMR spectroscopy and mass spectrometry to characterize and verify the purity of CAS No. 118761-99-2, ensuring its suitability for high-value applications.

The versatility of Methyl({1-[3-(trifluoromethyl)phenyl]ethyl})amine is further evidenced by its role in material science. Fluorinated compounds are known for their exceptional thermal and chemical stability, making them ideal candidates for high-performance polymers and coatings. The incorporation of trifluoromethylphenyl groups into polymeric matrices can significantly enhance their resistance to degradation, thereby extending the lifespan of materials used in harsh environments.

In the context of green chemistry, there is growing interest in developing sustainable synthetic routes for Methyl({1-[3-(trifluoromethyl)phenyl]ethyl})amine. Researchers are exploring catalytic methods and renewable feedstocks to minimize the environmental impact of its production. This aligns with global trends toward eco-friendly chemical processes and the reduction of hazardous waste. The compound's potential in biodegradable materials and renewable energy applications is also being investigated, reflecting its relevance in addressing contemporary environmental challenges.

For those seeking detailed technical data on CAS No. 118761-99-2, it is essential to consult reliable sources such as chemical databases and peer-reviewed journals. Key parameters include its molecular weight, melting point, solubility, and spectroscopic properties. These details are critical for ensuring the compound's appropriate handling and application in research and industrial settings. Additionally, regulatory guidelines must be followed to ensure safe and compliant use of Methyl({1-[3-(trifluoromethyl)phenyl]ethyl})amine across different regions.

The future prospects of Methyl({1-[3-(trifluoromethyl)phenyl]ethyl})amine are promising, with ongoing research uncovering new applications and synthetic methodologies. As the scientific community continues to explore the potential of fluorinated compounds, CAS No. 118761-99-2 is expected to remain a key player in the advancement of pharmaceuticals, agrochemicals, and advanced materials. Its unique combination of chemical properties and versatility ensures its continued relevance in cutting-edge scientific endeavors.